Cas no 2229192-22-5 ({1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol
• CAS No: 2229192-22-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5979287
• PubChem ID: 165711454
• Update Time: 2025-10-28

{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-[(1-methyl-2-pyrrolidinyl)methyl]-
• {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol
• 2229192-22-5
• {1-[(1-methylpyrrolidin-2-yl)methyl]cyclopropyl}methanol
• EN300-1783395

• Inchi： 1S/C10H19NO/c1-11-6-2-3-9(11)7-10(8-12)4-5-10/h9,12H,2-8H2,1H3
• InChI Key： TXAZOCBWJBUAFW-UHFFFAOYSA-N
• SMILES： C1(CC2CCCN2C)(CO)CC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 242.3±13.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol

Introduction to {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol (CAS No. 2229192-22-5)

{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol, also known by its CAS number 2229192-22-5, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new pharmaceutical agents and as a building block in synthetic chemistry.

The molecular structure of {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol consists of a cyclopropyl ring attached to a methanol group, with a 1-methylpyrrolidine moiety linked through a methyl bridge. This intricate arrangement imparts the molecule with distinct chemical properties, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery. The cyclopropyl ring, due to its strained nature, can influence the conformational flexibility and binding affinity of molecules, which is crucial for optimizing drug efficacy and selectivity. The presence of the methanol group further enhances the compound's solubility and reactivity, making it a versatile starting material for synthetic transformations.

In the context of medicinal chemistry, {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol has been explored for its potential as a scaffold in the design of new therapeutic agents. Research has shown that compounds with similar structural motifs exhibit activity against various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases, which are key players in cellular signaling pathways.

The 1-methylpyrrolidine moiety is another key feature of this compound. Pyrrolidine derivatives are well-known for their ability to modulate biological processes through interactions with proteins and other biomolecules. The addition of a methyl group at the 1-position can enhance the lipophilicity and stability of the molecule, which are important factors in drug design. This makes {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol an attractive candidate for further optimization and development into lead compounds.

Synthetic chemists have also taken interest in {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol due to its potential as a building block for more complex molecules. The cyclopropyl ring can be readily functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These transformations allow for the introduction of diverse functional groups, enabling the synthesis of a wide range of derivatives with tailored properties.

In addition to its applications in drug discovery and synthetic chemistry, {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol has been studied for its potential use in materials science. The unique combination of rigidity from the cyclopropyl ring and flexibility from the methanol group makes it suitable for designing polymers with specific mechanical and thermal properties. Recent research has shown that incorporating this compound into polymer chains can enhance their performance in various applications, such as coatings and adhesives.

The safety profile of {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol is another important consideration. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at relevant concentrations, which is a favorable attribute for pharmaceutical development. However, further comprehensive safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanol (CAS No. 2229192-22-5) is a promising compound with diverse applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.